Cas no 1384428-49-2 (3-(dimethylamino)methylthiophene-2-carboxylic acid hydrochloride)

• Product Name: 3-(dimethylamino)methylthiophene-2-carboxylic acid hydrochloride
• CAS No: 1384428-49-2
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• CID: 4595847
• PubChem ID: 71755880
• Update Time: 2025-11-01

3-(dimethylamino)methylthiophene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(dimethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
• 3-(dimethylamino)methylthiophene-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H11NO2S.ClH/c1-9(2)5-6-3-4-12-7(6)8(10)11;/h3-4H,5H2,1-2H3,(H,10,11);1H
• InChI Key： ZNRCBRUYYNMHDT-UHFFFAOYSA-N
• SMILES： C(C1C=CSC=1C(=O)O)N(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-(dimethylamino)methylthiophene-2-carboxylic acid hydrochloride

Comprehensive Overview of 3-(Dimethylamino)methylthiophene-2-carboxylic acid hydrochloride (CAS No. 1384428-49-2)

3-(Dimethylamino)methylthiophene-2-carboxylic acid hydrochloride (CAS No. 1384428-49-2) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as DMATCA-HCl, belongs to the thiophene derivatives family, which is widely studied for its versatile reactivity and potential in drug development. The presence of both dimethylamino and carboxylic acid functional groups makes it a valuable intermediate for constructing complex molecules.

In recent years, the demand for thiophene-based compounds has surged due to their role in developing novel therapeutics, particularly in oncology and neurology. Researchers are increasingly focusing on heterocyclic building blocks like 3-(Dimethylamino)methylthiophene-2-carboxylic acid hydrochloride to design targeted therapies. Its CAS No. 1384428-49-2 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

The synthesis of DMATCA-HCl involves multi-step organic reactions, including the functionalization of thiophene rings and subsequent salt formation. Its hydrochloride salt form enhances stability and solubility, making it preferable for laboratory use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with research-grade standards.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. 3-(Dimethylamino)methylthiophene-2-carboxylic acid hydrochloride is no exception, with studies investigating greener catalysts and solvent-free reactions to minimize environmental impact. This aligns with the broader industry shift toward green chemistry, a frequently searched term among scientists and manufacturers.

Another area of interest is the compound's potential in catalysis and material science. Its unique structure allows it to act as a ligand in metal-organic frameworks (MOFs) or as a precursor for functional polymers. These applications are particularly relevant in the context of energy storage and nanotechnology, which dominate current scientific discourse.

From a commercial perspective, suppliers of CAS No. 1384428-49-2 must adhere to stringent quality control measures, as even minor impurities can affect downstream applications. Certificates of Analysis (CoA) and Good Manufacturing Practices (GMP) are critical for buyers, especially those in the pharmaceutical and biotech sectors. These keywords are highly searched in procurement contexts.

In summary, 3-(Dimethylamino)methylthiophene-2-carboxylic acid hydrochloride (CAS No. 1384428-49-2) is a compound of immense scientific and industrial value. Its applications span drug discovery, materials engineering, and sustainable chemistry, making it a focal point for researchers and manufacturers alike. As the demand for high-purity intermediates grows, this compound will likely remain a key player in advancing cutting-edge technologies.